Cas no 1806347-52-3 (3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid)

• Product Name: 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid
• CAS No: 1806347-52-3
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4971395
• Update Time: 2025-10-30

3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H10BrClO3/c1-6(14)11(13)8-3-2-7(4-9(8)12)5-10(15)16/h2-4,11H,5H2,1H3,(H,15,16)
• InChI Key： ICKNKZWFQIEKPD-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)C=CC=1C(C(C)=O)Cl

Computed Properties

• Exact Mass: 303.95018 g/mol
• Monoisotopic Mass: 303.95018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4
• Molecular Weight: 305.55

Additional information on 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid

Comprehensive Overview of 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid (CAS No. 1806347-52-3)

3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid (CAS No. 1806347-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a phenylacetic acid backbone, makes it a valuable building block for developing novel therapeutic agents and crop protection chemicals.

In recent years, the demand for 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The compound's ketone and carboxylic acid functionalities allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored drug candidates are in high demand.

From an agrochemical perspective, 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid is explored for its potential to enhance crop yield and disease resistance. Its structural motifs are found in several herbicides and fungicides, making it a candidate for next-generation agricultural solutions. With the global push toward sustainable farming, this compound's role in developing eco-friendly agrochemicals is a hot topic among researchers and industry stakeholders.

The synthesis of 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid involves multi-step organic reactions, including halogenation and Friedel-Crafts acylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and agrochemical formulation.

Environmental and safety considerations are paramount when handling 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid. While it is not classified as a hazardous substance, proper laboratory practices and waste disposal protocols must be followed. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry initiatives aimed at reducing the environmental footprint of chemical synthesis.

In summary, 3-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid (CAS No. 1806347-52-3) is a compound of significant scientific and industrial interest. Its applications span drug development, agrochemical innovation, and material science, making it a focal point for researchers addressing global challenges in health and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical and agricultural technologies.